5,7,12-Trioxa-6-stannatetracosa-2,9-dienoic acid, 6,6-dibutyl-4,8,11-trioxo-, dodecyl ester, (Z,Z)-
Description
The compound 5,7,12-Trioxa-6-stannatetracosa-2,9-dienoic acid, 6,6-dibutyl-4,8,11-trioxo-, dodecyl ester, (Z,Z)- (CAS 33466-31-8) is an organotin derivative with the molecular formula C₄₀H₇₂O₈Sn and a molecular weight of 799.70488 g/mol . Structurally, it consists of a dibutyltin core coordinated to two dodecyl maleate ester groups, with (Z,Z)-configured double bonds. This compound is typically a liquid under standard conditions and is stored in dry, cool environments .
Properties
CAS No. |
33466-31-8 |
|---|---|
Molecular Formula |
C40H72O8Sn |
Molecular Weight |
799.7 g/mol |
IUPAC Name |
4-O-[dibutyl-[(Z)-4-dodecoxy-4-oxobut-2-enoyl]oxystannyl] 1-O-dodecyl (Z)-but-2-enedioate |
InChI |
InChI=1S/2C16H28O4.2C4H9.Sn/c2*1-2-3-4-5-6-7-8-9-10-11-14-20-16(19)13-12-15(17)18;2*1-3-4-2;/h2*12-13H,2-11,14H2,1H3,(H,17,18);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*13-12-;;; |
InChI Key |
IPEIQLRNAOQYPJ-NUJFUEHTSA-L |
Isomeric SMILES |
CCCCCCCCCCCCOC(=O)/C=C\C(=O)O[Sn](OC(=O)/C=C\C(=O)OCCCCCCCCCCCC)(CCCC)CCCC |
Canonical SMILES |
CCCCCCCCCCCCOC(=O)C=CC(=O)O[Sn](CCCC)(CCCC)OC(=O)C=CC(=O)OCCCCCCCCCCCC |
physical_description |
Liquid |
Origin of Product |
United States |
Preparation Methods
The synthesis of 5,7,12-Trioxa-6-stannatetracosa-2,9-dienoic acid, 6,6-dibutyl-4,8,11-trioxo-, dodecyl ester, (Z,Z)- involves several steps. The synthetic route typically includes the reaction of dibutyltin oxide with maleic anhydride, followed by esterification with dodecanol . The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction. Industrial production methods may involve large-scale reactors and continuous flow processes to ensure consistent quality and yield.
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of tin oxides and other by-products.
Reduction: Reduction reactions can convert the compound into lower oxidation state tin compounds.
Substitution: The ester group can undergo substitution reactions with nucleophiles, leading to the formation of different ester derivatives.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
5,7,12-Trioxa-6-stannatetracosa-2,9-dienoic acid, 6,6-dibutyl-4,8,11-trioxo-, dodecyl ester, (Z,Z)- has several scientific research applications:
Chemistry: It is used as a catalyst in various organic reactions due to its unique structure and reactivity.
Biology: The compound has been studied for its potential biological activity, including antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.
Industry: It is used in the production of polymers and as a stabilizer in PVC.
Mechanism of Action
The mechanism of action of this compound involves its interaction with various molecular targets. The tin atom in the compound can coordinate with different ligands, leading to the formation of stable complexes. These complexes can interact with biological molecules, affecting their function and activity. The pathways involved may include inhibition of enzyme activity, disruption of cell membranes, and interference with DNA replication .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a family of dibutyltin maleate esters with variable alkyl chain lengths. Below is a comparative analysis of its analogs:
Key Findings from Comparative Analysis
Structural and Functional Differences:
Alkyl Chain Impact on Solubility and Applications: Shorter chains (e.g., butyl in CAS 15546-16-4) enhance solubility in nonpolar solvents, making them suitable for polymer stabilization . Longer chains (e.g., dodecyl in CAS 33466-31-8) improve compatibility with organic matrices in pharmaceuticals and agrochemicals .
Thermal Stability :
- Tetradecyl derivatives (CAS 60659-60-1) exhibit superior thermal resistance, ideal for high-temperature industrial processes .
The dodecyl ester (CAS 33466-31-8) is listed in environmental risk assessments for organotin substances . The decyl ester (CAS 24660-23-9) is approved for food and cosmetic applications, reflecting stricter purity requirements (99%) .
Commercial and Industrial Relevance :
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